Cas no 63148-58-3 (Silicone oil)

• Product Name: Silicone oil
• CAS No: 63148-58-3
• MF: C₉H₁₄OSi
• MW: 166.292363643646
• CID: 57997
• PubChem ID: 24863560
• Update Time: 2025-11-02

Silicone oil Chemical and Physical Properties

Names and Identifiers

• Silicone oil
• Silicone oil AR 200
• Poly(methylphenylsiloxane),710?fluid
• melting point bath oil
• Silicone oil AR 1000
• Silicone oil AP 1000
• Silicone oil AP 200
• Silicone oil CR 100
• Silicone oil AP 100
• SILICONE OIL FOR MELTING POINT AND BOILING POINT APPARATUSES
• Siliconeoil,hightemperature100GR
• Siliconeoil,hightemperature500GR
• Emulsifying Silicon Oil
• Polymethylphenylsiloxane
• Polyphenyl-methylsiloxane
• Silicone Oil (High TeMperature)
• Silicone oil, high teMperature
• Emulsifying Silicon Oi
• Methoxydimethylphenylsilane
• phenyldimethylmethoxysilane
• SCHEMBL48955
• AC7803
• Dimethylphenylmethoxysilane
• J-011408
• Methoxydimethyl(phenyl)silane
• 17881-88-8
• Dimethylmethoxyphenylsilane
• poly(methylphenylsiloxane)
• DTXSID70170547
• CS-0150979
• Silane, methoxydimethylphenyl-
• Q63399210
• phenyl dimethyl methoxysilane
• AS-2164
• methoxy-dimethyl-phenylsilane
• AKOS025286060
• M2920
• methoxy-dimethyl-phenyl-silane;Dimethylmethoxyphenylsilane
• 63148-58-3
• MFCD09266142
• SY043367
• FT-0774579
• A881307
• Benzene, (methoxydimethylsilyl)-
• Emulsified silicone oil
• Vacuum diffusion pump oil
• Phenyl silicone oil
• Benzene, (methoxydimethylsilyl)
• REQXNMOSXYEQLM-UHFFFAOYSA-N

• MDL： MFCD00132673
• Inchi： 1S/C9H14OSi/c1-10-11(2,3)9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： REQXNMOSXYEQLM-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 192.09700
• Monoisotopic Mass: 166.081391600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Colorless viscous liquid.
• Density: 0.995 g/cm3
• Boiling Point: >140 °C0.002 mm Hg(lit.)
• Flash Point: Degrees Fahrenheit:518°F
  Degrees Celsius:270°C
  
• Refractive Index: n20/D 1.422
• PSA: 9.23000
• LogP: 1.73620
• Merck: 14,8495
• Vapor Pressure: <5 mm Hg ( 25 °C)
• Solubility: Insoluble in water

Silicone oil Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on Silicone oil

Comprehensive Guide to Silicone Oil (CAS No. 63148-58-3): Properties, Applications, and Market Trends

Silicone oil, with the CAS number 63148-58-3, is a versatile and widely used synthetic polymer known for its unique properties. This polydimethylsiloxane (PDMS)-based fluid is prized for its thermal stability, low surface tension, and excellent lubricating capabilities. In this guide, we explore the chemical properties of silicone oil, its diverse applications, and the latest market trends driving demand for this indispensable material.

The molecular structure of silicone oil consists of a siloxane backbone, which gives it remarkable flexibility and resistance to extreme temperatures. Unlike traditional hydrocarbon-based oils, silicone oil 63148-58-3 remains stable across a broad temperature range (-50°C to 200°C), making it ideal for high-performance applications. Its low viscosity silicone oil variants are particularly valued in precision industries, while higher viscosity grades serve robust industrial needs.

One of the most searched topics regarding silicone oil uses is its role in the cosmetics and personal care industry. As consumers increasingly demand silicone-free alternatives, manufacturers are innovating with hybrid formulations that balance performance and sustainability. However, dimethicone (a common silicone oil derivative) remains popular in hair conditioners, skincare products, and makeup due to its silky texture and moisture-locking properties.

In industrial applications, silicone oil for lubrication has become a hot topic among engineers. The material's ability to maintain viscosity under shear stress makes it perfect for high-speed bearings and precision instruments. Recent searches show growing interest in food-grade silicone oil for processing equipment, driven by stricter food safety regulations worldwide.

The medical field utilizes medical grade silicone oil in various applications, from lubricating syringe plungers to serving as vitreous substitutes in ophthalmology. With the healthcare sector's expansion, particularly in emerging markets, demand for high purity silicone oil meeting USP/EP standards has surged by 18% annually according to recent market reports.

Environmental concerns have put biodegradable silicone oil at the forefront of research. While traditional PDMS fluids are chemically inert and non-toxic, their persistence in the environment has prompted development of eco-friendly silicone oils with improved biodegradation profiles. This aligns with the global push toward sustainable industrial solutions.

From a technical perspective, many users search for information about silicone oil viscosity grades. The material is available in viscosities ranging from 0.65 cSt to millions of cSt, with each grade serving specific purposes. The low molecular weight silicone oil variants (50-100 cSt) are preferred for heat transfer applications, while higher viscosity grades excel in damping and cushioning applications.

The electronics industry relies heavily on silicone oil for thermal management in devices. With the miniaturization of components and increasing power densities, thermal interface materials containing silicone oil 63148-58-3 help dissipate heat effectively. This application has grown significantly with the expansion of 5G technology and electric vehicle markets.

Market analysis reveals that the Asia-Pacific region dominates silicone oil production, accounting for 58% of global output. However, recent supply chain disruptions have increased interest in alternative silicone oil suppliers and local manufacturing capabilities. Price volatility of raw materials like silicon metal has also made silicone oil price trends a frequently searched topic among procurement specialists.

Quality control remains paramount when working with CAS 63148-58-3 silicone oil. Manufacturers must ensure products meet relevant specifications such as silicone oil purity standards and regulatory requirements. Common testing parameters include viscosity index, flash point, and acid number, with advanced labs now offering silicone oil analysis services using GC-MS and other sophisticated techniques.

Looking ahead, innovation in silicone oil technology focuses on developing smarter materials. This includes self-healing silicone oils for extended service life and functionalized silicone oils with reactive groups for specialized applications. The convergence of material science and nanotechnology promises to unlock new possibilities for this remarkable fluid.

For those specifying silicone oil 63148-58-3 in their applications, understanding the material's compatibility is crucial. While generally inert, certain silicone oil compatibility issues can arise with plastics and elastomers. Always consult technical datasheets and conduct compatibility testing when introducing silicone oils to new systems or materials.

In conclusion, Silicone oil CAS 63148-58-3 continues to be a material of choice across diverse industries due to its unmatched combination of properties. As market demands evolve and technology advances, we can expect continued innovation in silicone oil formulations and applications. Whether you're exploring silicone oil alternatives or seeking to optimize existing uses, staying informed about the latest developments is key to leveraging this versatile material effectively.